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Compound of Interest

Compound Name: Acid Yellow 199

Cat. No.: B3151290 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Abstract
Acid Yellow 199, a monoazo dye, holds significance in various industrial applications, primarily

in the dyeing of nylon and wool fibers. This document provides a comprehensive technical

overview of Acid Yellow 199, encompassing its chemical and physical properties, a detailed

synthesis protocol, and its known applications. While specific historical details regarding its

initial discovery and development are not extensively documented in publicly available

literature, its origins lie within the broader historical context of the development of synthetic azo

dyes. This guide consolidates available data into structured tables and visual diagrams to

facilitate a deeper understanding for researchers, scientists, and professionals in drug

development who may encounter this compound.

Introduction
Acid Yellow 199, identified by the Colour Index number 14205, is a synthetic organic dye

belonging to the azo class of compounds.[1] Azo dyes are characterized by the presence of

one or more azo groups (–N=N–) which connect aromatic rings. This chromophore is

responsible for the color of the dye. Acid dyes, including Acid Yellow 199, are typically water-

soluble anionic dyes that are applied to fibers such as silk, wool, nylon, and modified acrylics

from an acidic dye bath.

While the precise date and individuals or company responsible for the initial discovery and

synthesis of Acid Yellow 199 are not well-documented, its development can be situated within

the extensive history of azo dye chemistry that began in the mid-19th century. The fundamental
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reactions for its synthesis, diazotization and azo coupling, have been cornerstones of synthetic

organic chemistry for over a century.

Chemical and Physical Properties
Acid Yellow 199 is an orange powder that is soluble in water.[1][2][3][4] Its chemical structure

and properties are summarized in the table below.

Property Value Reference

C.I. Name Acid Yellow 199

C.I. Number 14205

CAS Registry Number 70865-20-2

Molecular Formula C₁₉H₁₅N₄NaO₆S

Molecular Weight 450.40 g/mol

Appearance Bright orange powder

Solubility Soluble in water

Molecular Structure Class Single azo

Synthesis of Acid Yellow 199
The manufacturing process for Acid Yellow 199 involves a two-step classical azo dye

synthesis: the diazotization of an aromatic amine followed by the coupling of the resulting

diazonium salt with a coupling component.

Experimental Protocol
Step 1: Diazotization of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid

A solution of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid is prepared in water.

The solution is acidified with a mineral acid, typically hydrochloric acid, and cooled to 0-5 °C

in an ice bath.
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A solution of sodium nitrite (NaNO₂) is added dropwise to the cooled amine solution while

maintaining the temperature below 5 °C.

The reaction mixture is stirred for a period to ensure complete formation of the diazonium

salt. The presence of the diazonium salt can be confirmed by testing with starch-iodide

paper.

Step 2: Azo Coupling with m-Cresol

A separate alkaline solution of m-Cresol is prepared.

The freshly prepared diazonium salt solution from Step 1 is slowly added to the alkaline m-

Cresol solution.

The coupling reaction is typically carried out at a low temperature (0-5 °C) to minimize side

reactions.

The pH of the reaction mixture is maintained in the alkaline range to facilitate the coupling

reaction.

Upon completion of the reaction, the precipitated Acid Yellow 199 dye is isolated by

filtration, washed, and dried.

Synthesis Pathway Diagram
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Step 1: Diazotization

Step 2: Azo Coupling
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Caption: Synthesis pathway of Acid Yellow 199.

Applications
The primary application of Acid Yellow 199 is in the dyeing of polyamide fibers, such as nylon

and wool. It is known for producing a bright orange shade. The dye exhibits good fastness

properties on these fibers, although specific performance can be influenced by the dyeing

process and the substrate. It is also used in dyeing other fibers, though with potentially less

effective results.

Logical Relationship of Synthesis Components
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The synthesis of Acid Yellow 199 is a well-defined process with a clear logical flow from

starting materials to the final product. The following diagram illustrates the relationship between

the key reactants and steps.

Starting Materials

4-(4-Aminophenylamino)-3-
nitrobenzenesulfonic acid

m-Cresol

NaNO₂, HCl, NaOH

Diazotization

Azo Coupling

Chemical Processes

Diazonium Salt
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Final Product
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Caption: Logical flow of Acid Yellow 199 synthesis.

Conclusion
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Acid Yellow 199 remains a relevant compound in the field of industrial dyes. Its synthesis is a

classic example of azo chemistry, and its properties make it suitable for specific applications in

the textile industry. While the historical details of its discovery are not prominently available, its

chemical foundation is well-established. This guide provides a consolidated technical resource

for professionals requiring a detailed understanding of Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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